Cas no 2171746-49-7 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid
• CAS No: 2171746-49-7
• MF: C₂₅H₂₆N₂O₆S
• MW: 482.548745632172
• CID: 6218971
• PubChem ID: 165577668
• Update Time: 2025-06-10

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid
• 2171746-49-7
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholine-2-carboxylic acid
• EN300-1540183

• Inchi： 1S/C25H26N2O6S/c28-23(27-10-12-34-21(13-27)24(29)30)22-20(9-11-32-22)26-25(31)33-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-22H,9-14H2,(H,26,31)(H,29,30)
• InChI Key： BDRRSSMGHKFJCI-UHFFFAOYSA-N
• SMILES： S1CCN(CC1C(=O)O)C(C1C(CCO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.15115773g/mol
• Monoisotopic Mass: 482.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 131Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic Acid (CAS No. 2171746-49-7)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid, identified by its CAS number 2171746-49-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation.

The molecular structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid is characterized by its intricate arrangement of functional groups, including a fluorenylmethoxycarbonyl moiety, an oxolane ring, and a thiomorpholine scaffold. These structural features contribute to its unique chemical properties and potential biological functions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholine-2-carboxylic acid has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its ability to interact with specific biological targets. The fluorenylmethoxycarbonyl group, a common protecting group in peptide chemistry, enhances the stability and bioavailability of the molecule. Additionally, the oxolane and thiomorpholine rings contribute to its binding affinity and selectivity towards certain enzymes and receptors.

Recent studies have demonstrated that derivatives of 4-3-( {(9H-fluoren-9 -yl)methoxycarbonyl}amino)oxolane -2-carbonylthiomorpholine -2-carboxylic acid exhibit significant anti-inflammatory properties. These findings are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and alleviating symptoms.

The compound's potential in neurological applications is also noteworthy. Preclinical studies have shown that it can cross the blood-brain barrier and interact with neurotransmitter receptors, suggesting its utility in treating conditions like Alzheimer's disease and Parkinson's disease. The ability of 4-(3-{(9H-fluoren -9 -yl)methoxy carbony l}amino)oxolane -2-carbony lthiomorpholine -2-carboxylic acid to modulate these pathways opens up new avenues for therapeutic intervention.

In addition to its biological activities, the synthetic chemistry behind the preparation of 4-(3-{(9H-fluore n -9 -yl)meth oxy carb on y l}amino)oxo lane -2-carb on y lthio morpholine -2-carboxylic acid is worth mentioning. The synthesis involves multiple steps, including the formation of the oxolane ring through intramolecular cyclization and the introduction of the thiomorpholine moiety via nucleophilic substitution reactions. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

The development of novel pharmaceuticals often requires rigorous testing to ensure safety and efficacy. Clinical trials are conducted to evaluate the compound's pharmacokinetics, pharmacodynamics, and potential side effects. The results from these trials provide valuable insights into the compound's therapeutic potential and help guide further development efforts.

The future prospects for 4-(3-{(9H-fluore n -9 -yl)meth oxy carb on y l}amino)oxo lane -2-carb on y lthio morpholine -2-carboxylic acid are promising, with ongoing research aimed at optimizing its chemical structure for improved efficacy and reduced toxicity. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications.

In conclusion, 4-(3-{(9H-fluore n -9 -yl)meth oxy carb on y l}amino)oxolane -2-carb on y lthiomorpholine -2-carboxylic acid (CAS No. 2171746-49-7) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structure, biological activities, and synthetic challenges make it a fascinating subject of research in drug discovery. As scientific understanding continues to evolve, this compound may play a vital role in addressing some of the most pressing health challenges faced by society today.